Cas no 1270524-41-8 ([2-(1-AMINOETHYL)PHENYL]METHANOL)

• Product Name: [2-(1-AMINOETHYL)PHENYL]METHANOL
• CAS No: 1270524-41-8
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 5582706
• PubChem ID: 196242
• Update Time: 2026-03-11

[2-(1-AMINOETHYL)PHENYL]METHANOL Chemical and Physical Properties

Names and Identifiers

• [2-(1-AMINOETHYL)PHENYL]METHANOL
• Benzenemethanol, 2-(1-aminoethyl)-
• (2-(1-AMINOETHYL)PHENYL)METHANOL
• AKOS006344651
• Y13010
• SCHEMBL8364662
• 1270524-41-8
• MFCD18709288

• Inchi： 1S/C9H13NO/c1-7(10)9-5-3-2-4-8(9)6-11/h2-5,7,11H,6,10H2,1H3
• InChI Key： FZBFLFFXMNPDIV-UHFFFAOYSA-N
• SMILES： OCC1C=CC=CC=1C(C)N

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.076±0.06 g/cm3(Predicted)
• Boiling Point: 269.0±20.0 °C(Predicted)
• pka: 14.29±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on [2-(1-AMINOETHYL)PHENYL]METHANOL

Introduction to [2-(1-AMINOETHYL)PHENYL]METHANOL (CAS No. 1270524-41-8)

[2-(1-AMINOETHYL)PHENYL]METHANOL is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1270524-41-8, has garnered attention due to its potential applications in various biochemical and medicinal contexts.

The molecular structure of [2-(1-AMINOETHYL)PHENYL]METHANOL consists of a phenyl ring substituted with a 1-aminoethyl group, which contributes to its versatile reactivity and interaction with biological systems. This configuration makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceutical agents.

In recent years, there has been growing interest in the applications of [2-(1-AMINOETHYL)PHENYL]METHANOL in drug discovery and development. Its ability to act as a precursor for various pharmacologically active compounds has been explored extensively. For instance, researchers have investigated its role in the synthesis of novel analgesics and anti-inflammatory agents, leveraging its structural features to enhance binding affinity and therapeutic efficacy.

One of the most compelling aspects of [2-(1-AMINOETHYL)PHENYL]METHANOL is its potential as a chiral building block. The presence of the aminoethyl group introduces steric and electronic variations that can be exploited to design enantiomerically pure compounds. Such compounds are highly sought after in pharmaceuticals due to their improved selectivity and reduced side effects. Recent studies have demonstrated its utility in the synthesis of chiral ligands for asymmetric catalysis, further broadening its scope in industrial applications.

The compound's reactivity also makes it a candidate for material science applications. Researchers have explored its use in the development of functional polymers and coatings, where its ability to form stable hydrogen bonds and coordinate with metal ions can enhance material properties. These findings suggest that [2-(1-AMINOETHYL)PHENYL]METHANOL could play a crucial role in creating advanced materials with tailored functionalities.

From a biological perspective, [2-(1-AMINOETHYL)PHENYL]METHANOL has shown promise in interactions with biological targets such as enzymes and receptors. Its structural motif is reminiscent of natural bioactive molecules, suggesting that it could serve as a scaffold for designing new therapeutic agents. Preliminary studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain enzymes implicated in metabolic disorders, highlighting its potential as a lead compound for drug development.

The synthesis of [2-(1-AMINOETHYL)PHENYL]METHANOL involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and enzymatic transformations, have been employed to improve efficiency and sustainability. These methods not only enhance the production process but also minimize waste, aligning with the growing emphasis on green chemistry principles.

In conclusion, [2-(1-AMINOETHYL)PHENYL]METHANOL (CAS No. 1270524-41-8) is a versatile compound with significant potential in pharmaceuticals, materials science, and biochemical research. Its unique structure and reactivity make it a valuable tool for developing new drugs, functional materials, and innovative chemical processes. As research continues to uncover new applications for this compound, its importance in the scientific community is likely to grow even further.